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Compound of Interest

Compound Name: Vamidothion

Cat. No.: B1683475 Get Quote

An In-depth Technical Guide to the Safety and Hazards of Vamidothion (CAS 2275-23-2)

Introduction
Vamidothion, identified by CAS number 2275-23-2, is a systemic organophosphate insecticide

and acaricide.[1] It functions by inhibiting acetylcholinesterase (AChE), an enzyme critical for

nerve function.[1][2] This mode of action leads to the persistent control of various piercing and

sucking pests on crops such as cotton, fruit, and rice.[1][3] Due to its toxicological profile,

Vamidothion is classified as a highly hazardous substance. The World Health Organization

(WHO) categorizes its technical grade as Class IB: highly hazardous. This guide provides

comprehensive safety, hazard, and toxicological information for researchers, scientists, and

professionals handling this compound.

Section 1: Physicochemical Properties
Vamidothion is a colorless crystalline solid in its pure form and an amber, waxy solid in its

technical grade. It is readily soluble in water and most organic solvents but is insoluble in

aliphatic hydrocarbons like cyclohexane and petroleum ether. The compound is stable in

organic solvents but decomposes in strong acidic or alkaline media.

Table 1: Physicochemical Properties of Vamidothion
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Property Value Reference

CAS Number 2275-23-2

Molecular Formula C8H18NO4PS2

Molecular Weight 287.34 g/mol

Appearance Colorless crystalline substance

Melting Point 46-48°C

Water Solubility Very good (approx. 4 g/mL)

Vapor Pressure Negligible at room temperature

| Log Kow (Octanol-Water Partition Coefficient) | 0.12 | |

Section 2: Toxicological Profile
The primary mechanism of Vamidothion's toxicity is the inhibition of acetylcholinesterase

(AChE), leading to an accumulation of acetylcholine at nerve endings. This can cause severe

effects on the nervous system, potentially resulting in convulsions, respiratory failure, and

death. The effects of exposure can be delayed.

Acute Toxicity
Vamidothion is highly toxic via the oral route and harmful if absorbed through the skin or

inhaled.

Table 2: Acute Toxicity of Vamidothion

Test Species Route Value Reference

LD50 Rat (female) Oral 110 mg/kg b.w.

LD50 Rat Oral 64–105 mg/kg

LD50 Mouse Oral 45 mg/kg b.w.

LD50 Rabbit Oral 160 mg/kg
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| LC50 (4 hr) | Rat | Inhalation | 1.73 mg/L | |

Chronic Toxicity and Other Studies
Long-term or repeated exposure to Vamidothion can lead to cumulative effects, primarily

through cholinesterase inhibition. Studies have been conducted to determine its long-term

effects, reproductive toxicity, and teratogenicity.

Table 3: Chronic Toxicity and No-Effect Levels for Vamidothion

Study Type Species

Key Finding / No-
Observed-Adverse-
Effect Level
(NOAEL)

Reference

2-Generation
Reproduction

Rat

No effect on
reproductive
performance.
NOAEL was 0.5
mg/kg bw based on
brain
cholinesterase
inhibition.

Teratogenicity Rat & Rabbit

No indication of

embryotoxic/teratogen

ic potential at doses

up to 20 mg/kg

b.w./day.

1-Year Toxicity Dog

NOAEL was 0.5

mg/kg bw based on

the effect on brain

cholinesterase.

| Acceptable Daily Intake (ADI) | Human | Temporary ADI: 0 - 0.0003 mg/kg b.w. | |

Section 3: Hazard Identification and Classification
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Vamidothion is subject to stringent classification and labeling regulations due to its high

toxicity.

GHS Classification
Table 4: GHS Hazard Classification for Vamidothion

Hazard Class Category Reference

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

| Hazardous to the Aquatic Environment, Acute | Category 1 | |

Hazard Statements
H301: Toxic if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H400: Very toxic to aquatic life.
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Diagram 1: Logical overview of Vamidothion's hazards and mechanism.

Section 4: Exposure Control and Personal
Protection
Strict adherence to safety protocols is mandatory when handling Vamidothion.

Engineering Controls: Work should be conducted in well-ventilated areas, using local

exhaust systems to minimize inhalation exposure. Safety shower and eye-wash facilities

must be readily available.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear a face shield or chemical safety goggles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1683475?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683475?utm_src=pdf-body
https://www.benchchem.com/product/b1683475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) and protective

clothing are required. An apron may be necessary for tasks with a high risk of splashing.

Contaminated clothing must be removed immediately and washed separately before

reuse.

Respiratory Protection: For operations that may generate dust or aerosols, a

NIOSH/MSHA-approved particulate filter respirator is necessary.

Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of exposure, fire, or spillage.

First Aid Measures
Medical observation is indicated following any significant exposure, as effects may be delayed.

A specific antidote may be necessary in case of poisoning.

Table 5: First Aid Measures for Vamidothion Exposure
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Exposure Route First Aid Instructions Reference

Inhalation

Move the victim to fresh
air and keep them at rest
in a half-upright position. If
breathing has stopped or
is difficult, provide
artificial respiration. Seek
immediate medical
attention.

Skin Contact

Immediately remove all

contaminated clothing. Drench

the affected skin area with

water, then wash thoroughly

with soap and water. Seek

medical attention.

Eye Contact

Hold eyelids open and flush

immediately with plenty of

clean, running water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

| Ingestion | Rinse the mouth with water. Induce vomiting ONLY if instructed by a poison control

center or medical professional and the person is conscious. Seek immediate medical attention.

| |

Fire-Fighting Measures
Vamidothion is combustible, and liquid formulations may be flammable.

Suitable Extinguishing Media: Use water spray (fog), powder, foam, or carbon dioxide. Avoid

using a full water jet, as it may spread the material.
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Specific Hazards: Decomposition on burning produces toxic fumes, including nitrogen

oxides, phosphorus oxides, and sulfur oxides. Firefighters must wear self-contained positive

pressure breathing apparatus and full protective gear. Runoff from fire control must be

contained to prevent environmental contamination.

Accidental Release Measures
Personal Precautions: Evacuate the area and wear full personal protective equipment,

including respiratory protection.

Containment and Cleanup: Sweep the spilled substance into covered containers. If it is a

powder, moisten it first to prevent dusting. Absorb liquid spills with inert material like sand or

diatomite. Carefully collect the remainder and place it in a properly labeled container for

disposal according to local regulations. Do not wash the substance into the sewer system.

Section 6: Environmental Hazards
Ecotoxicity: Vamidothion is harmful to aquatic organisms. Special attention should be given

to its potential hazard to birds and bees.

Environmental Fate:

Mobility: Vamidothion is expected to have low mobility in soil based on an estimated Koc

of 810.

Degradation: It is expected to undergo biodegradation, with an observed half-life of 1-1.5

days in soil. Hydrolysis also occurs, with a half-life of 36.5 days in water at pH 4.5 and

30°C. The main degradation product from photolysis is vamidothion sulfoxide.

Bioconcentration: The potential for bioconcentration in aquatic organisms is considered

low, with an estimated Bioconcentration Factor (BCF) of 3.2.

Section 7: Experimental Protocols
Detailed experimental protocols for the cited toxicological studies are proprietary. However, a

generalized methodology for a key experiment, such as an acute oral toxicity study (OECD

Guideline 423), is provided below as a representative example.
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Methodology: Acute Oral Toxicity Study (Acute Toxic
Class Method)
1. Objective: To determine the acute oral toxicity of Vamidothion and classify it into a GHS

category. This method uses a stepwise procedure with a small number of animals per step.

2. Animals and Housing:

Species: Young, healthy adult rats (e.g., Sprague-Dawley), typically females as they are

often slightly more sensitive.

Housing: Animals are housed in small groups under controlled conditions (temperature,

humidity, 12-hour light/dark cycle) with free access to standard laboratory diet and drinking

water. They are acclimatized to laboratory conditions for at least 5 days before the study.

3. Dose Preparation and Administration:

Vamidothion is dissolved or suspended in a suitable vehicle (e.g., distilled water, corn oil).

The substance is administered in a single dose by gavage using a stomach tube. Animals

are fasted prior to dosing.

4. Experimental Procedure (Stepwise):

Step 1: A group of 3 animals is dosed at a starting level (e.g., 300 mg/kg, selected based on

existing information).

Outcome Evaluation:

If 2 or 3 animals die, the substance is classified, and testing may stop.

If 0 or 1 animal dies, the procedure is repeated with 3 additional animals at the same

dose.

Depending on the number of mortalities, a decision is made to either stop testing or to test

at a lower or higher dose level in a subsequent step.

5. Observations:
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Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

respiratory and circulatory patterns, autonomic and central nervous system effects, and

behavioral patterns), and body weight changes.

Observations are made frequently on the day of dosing and at least once daily for 14 days.

6. Pathological Examination:

At the end of the observation period, all surviving animals are euthanized.

A gross necropsy is performed on all animals (those that died during the study and those

euthanized at the end). All gross pathological changes are recorded.

7. Data Analysis and Interpretation:

The results are interpreted based on the number of mortalities and the evident toxicity at

each step. This allows for the classification of the substance into one of the GHS acute

toxicity categories without calculating a precise LD50 value.
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Diagram 2: Generalized workflow for an acute oral toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1683475?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/678.htm
https://www.haz-map.com/Agents/7702
https://m.chemicalbook.com/CASEN_2275-23-2.htm
https://www.benchchem.com/product/b1683475#vamidothion-cas-number-2275-23-2-safety-and-hazard-information
https://www.benchchem.com/product/b1683475#vamidothion-cas-number-2275-23-2-safety-and-hazard-information
https://www.benchchem.com/product/b1683475#vamidothion-cas-number-2275-23-2-safety-and-hazard-information
https://www.benchchem.com/product/b1683475#vamidothion-cas-number-2275-23-2-safety-and-hazard-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

